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Compound of Interest

Compound Name: MZ-242

Cat. No.: B609387

Audience: Researchers, scientists, and drug development professionals.
Introduction

MZ-242 is a potent and selective inhibitor of Sirtuin 2 (Sirt2), a member of the NAD+-dependent
deacetylase family.[1][2][3][4] Sirt2 is implicated in various cellular processes, including cell
cycle regulation, cytoskeletal dynamics, and neurodegeneration. The ability to prepare accurate
and stable stock solutions of MZ-242 is crucial for conducting reliable in vitro and in vivo
studies to investigate its therapeutic potential. This document provides a detailed protocol for
the preparation, storage, and handling of MZ-242 stock solutions.

Chemical Properties

A clear understanding of the physicochemical properties of MZ-242 is essential for accurate
stock solution preparation.
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Property Value Source
CAS Number 1862238-01-4 [1][2][3]
Molecular Formula C24H27N703S2 [1][3]
Molecular Weight 525.64 g/mol [11[2]
Appearance Solid powder [4]
Purity >98% (HPLC) [31[4]

Experimental Protocols

Materials and Equipment
e MZ-242 powder

Dimethyl sulfoxide (DMSOQO), anhydrous

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Stock Solution Preparation Workflow

The following diagram illustrates the general workflow for preparing the MZ-242 stock solution.
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Workflow for MZ-242 Stock Solution Preparation

Preparation
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Transfer powder to vial

Add Anhydrous DMSO

Ensure| complete dissolution

Vortex to Dissolve

Prevent freeze-thaw cycles

Storage

Aliquot into Vials

ong-term stability

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing MZ-242 stock solution.

Step-by-Step Protocol for a 10 mM Stock Solution

This protocol outlines the preparation of a 10 mM stock solution of MZ-242 in DMSO.[4]
¢ Calculate the required mass of MZ-242:

o To prepare 1 mL of a 10 mM stock solution, you will need:
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= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (g) = 0.010 mol/L x 0.001 L x 525.64 g/mol

» Mass (g) = 0.0052564 g = 5.26 mg

e Weighing the MZ-242 Powder:

o Tare a clean, dry microcentrifuge tube or amber glass vial on a calibrated analytical
balance.

o Carefully weigh out approximately 5.26 mg of MZ-242 powder and record the exact
weight.

o Dissolving the Compound:

o Add the appropriate volume of anhydrous DMSO to the vial containing the MZ-242
powder. For the exact mass weighed, the volume of DMSO can be calculated as follows:

» Volume (mL) = [Mass (mg) / 525.64 ( g/mol )] / 10 (mmol/L)
o For example, if you weighed exactly 5.26 mg of MZ-242, you would add 1.0 mL of DMSO.

o Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. The
solution should be clear.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.

o Label each aliquot clearly with the compound name, concentration, date of preparation,
and solvent.

Storage and Stability

Proper storage is critical to maintain the integrity of the MZ-242 stock solution.
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Condition Duration Source

-20°C for long term (months to

Solid Powder [1]
years)

0 - 4°C for short term (days to o

weeks)

In DMSO -80°C for up to 6 months [2][4]
-20°C for up to 6 months [4]

4°C for up to 2 weeks [2]

Note: It is recommended to protect the stock solution from light.[1]

Signaling Pathway Context

MZ-242 is a selective inhibitor of Sirt2. The diagram below illustrates the inhibitory action of
MZ-242 on the Sirt2 signaling pathway.

Inhibitory Action of MZ-242 on Sirt2

Acetylated Substrate
(e.g., a-tubulin, p53)

Deacetylated Substrate

Downstream
Cellular Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medkoo.com [medkoo.com]

o 2. MZ-242 Datasheet DC Chemicals [dcchemicals.com]

e 3. MZ-242 | 1862238-01-4 | Sirtuin | MOLNOVA [molnova.com]

e 4. MZ242 |CAS: 1862238-01-4 Probechem Biochemicals [probechem.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of MZ-242
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609387#how-to-prepare-mz-242-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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